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Compound of Interest

2-Benzyl-2-dimethylamino-1-(4-
Compound Name:
morpholinophenyl)-1-butanone

Cat. No.: B048418

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Irgacure 369 as a
photoinitiator for the fabrication of hydrogels for a variety of biomedical applications, including
tissue engineering, drug delivery, and 3D cell culture.

Introduction to Irgacure 369

Irgacure 369 is a highly efficient, Type | photoinitiator used to initiate the photopolymerization of
unsaturated prepolymers, such as acrylates, in combination with mono- or multifunctional
monomers upon exposure to ultraviolet (UV) light.[1] Its chemical nhame is 2-Benzyl-2-
dimethylamino-1-(4-morpholinophenyl)-butanone-1. As a Type | photoinitiator, Irgacure 369
undergoes a unimolecular cleavage (a-cleavage) upon UV absorption to generate two free
radicals, which then initiate the polymerization chain reaction. This process is highly efficient
and allows for rapid curing. Irgacure 369 is particularly well-suited for pigmented UV curable
systems.[1]

Key Properties of Irgacure 369:

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b048418?utm_src=pdf-interest
http://www.xtgchem.cn/upload/20110629045432.PDF
http://www.xtgchem.cn/upload/20110629045432.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference

2-Benzyl-2-dimethylamino-1-

Chemical Name (4-morpholinophenyl)- [1]
butanone-1

Molecular Weight 366.5 g/mol [1]

Appearance Slightly yellow powder [1]

Melting Point 110-114°C [1]

UV Absorption Maximum ~369 nm [2]

Acetone: 17, Butyl Acetate: 11,
Solubility ( g/100g solution at Toluene: 27,
20°C) Hexanedioldiacrylate (HDDA):
5

[1]

Mechanism of Photopolymerization

The photopolymerization process initiated by Irgacure 369 involves three main stages:
initiation, propagation, and termination.

« Initiation: Upon exposure to UV radiation, Irgacure 369 absorbs photons and undergoes o-
cleavage, forming two distinct free radicals.

» Propagation: These highly reactive free radicals attack the double bonds of the monomer or
prepolymer (e.g., acrylated gelatin or polyethylene glycol diacrylate), creating a new radical.
This new radical then reacts with other monomers, propagating the polymer chain.

o Termination: The polymerization process continues until the growing polymer chains are
terminated, either by combining two radicals or through disproportionation.
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Caption: Photopolymerization mechanism of hydrogels using Irgacure 369.

Experimental Protocols
Materials and Equipment

» Prepolymers: Poly(ethylene glycol) diacrylate (PEGDA), Gelatin Methacrylate (GelMA)
o Photoinitiator: Irgacure 369

e Solvent: Phosphate-buffered saline (PBS), cell culture medium, or other appropriate aqueous
solutions

e UV Light Source: 365 nm UV lamp with controlled intensity
e Molds: Polydimethylsiloxane (PDMS) or other suitable material for casting hydrogels

o Standard laboratory equipment: Vortex mixer, sonicator, analytical balance, pH meter, etc.

Preparation of Precursor Solution

This protocol provides a general guideline. The optimal concentrations of the prepolymer and
Irgacure 369 should be determined experimentally based on the desired hydrogel properties.

» Dissolve the Prepolymer:

o For PEGDA hydrogels, dissolve the desired amount of PEGDA (e.g., 10-20% w/v) in PBS.
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o For GelMA hydrogels, dissolve lyophilized GelMA (e.g., 5-15% w/v) in PBS at 37°C with

gentle stirring.

e Prepare Irgacure 369 Stock Solution: Due to its limited water solubility, a stock solution of
Irgacure 369 is often prepared in a more soluble solvent like dimethyl sulfoxide (DMSO) or
methanol. However, for biomedical applications, direct dissolution in the aqueous prepolymer
solution is preferred to avoid solvent cytotoxicity. Gentle heating and sonication can aid

dissolution.

o Add Photoinitiator to Prepolymer Solution: Add the Irgacure 369 solution to the prepolymer
solution to achieve the desired final concentration (typically 0.05% to 1% wi/v). Mix
thoroughly by vortexing or sonicating until the photoinitiator is completely dissolved. If
working with cells, ensure the solution is sterile and at a physiological pH.

Photopolymerization Procedure

» Pipette the Precursor Solution: Pipette the precursor solution into the desired molds.

e UV Curing: Expose the precursor solution to UV light (typically 365 nm). The exposure time
and light intensity will depend on the concentration of Irgacure 369, the prepolymer
concentration, and the desired degree of crosslinking.

» Washing: After polymerization, wash the hydrogels extensively with PBS or cell culture
medium to remove any unreacted photoinitiator and other cytotoxic components.[3]
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Caption: Experimental workflow for hydrogel photopolymerization.
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Data Presentation: Influence of Irgacure 369
Concentration

The concentration of Irgacure 369 significantly impacts the final properties of the hydrogel. The
following tables summarize expected trends based on available data for similar photoinitiators.

Table 1: Recommended Starting Concentrations of Irgacure 369 for Various Applications

Recommended

Application . Reference
Concentration (% wlv)

Photopolymers for Imaging 05-5 [1]

Pigmented Coatings 1-4 [1]

Offset and Screen Inks 2-4 [1]

Table 2: Effect of Photoinitiator Concentration on Hydrogel Properties (General Trends)
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Effect of Increasing
Property Photoinitiator Rationale
Concentration

Higher initiator concentration
Crosslinking Density Increases leads to more initiation sites

and a denser polymer network.

Mechanical Stiffness (e.g., A denser network results in a
Increases _ _
Young's Modulus) stiffer material.

A more tightly crosslinked
Swelling Ratio Decreases network restricts the uptake of

water.

More free radicals are
Gelation Time Decreases generated, leading to faster

polymerization.

] Unreacted photoinitiator and
o Decreases (at higher )
Cell Viability ) byproducts can be cytotoxic.[4]
concentrations) 5]

Table 3: Cytotoxicity of Irgacure 369 in PEGDA Hydrogels

Irgacure 369 IC50 (Inhibitory

Concentration (% Extract Cytotoxicity Level Reference
wt) Concentration)

0.5 45% Cytotoxic [4]

1.0 56% Cytotoxic [4]

2.0 37% Cytotoxic [4]

3.0 13% More Cytotoxic [4]

Note: The study indicates that even at 0.5% wt, Irgacure 369 exhibits cytotoxicity. Aging the
samples in water can significantly reduce the cytotoxic potential.[4]
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Comparison with Irgacure 2959

Irgacure 2959 is a commonly used photoinitiator for biomedical applications due to its relatively
good water solubility and lower cytotoxicity compared to other initiators. While specific
comparative data for Irgacure 369 is limited in the context of hydrogels, some general
comparisons can be made.

Feature Irgacure 369 Irgacure 2959

Water Solubility Limited Relatively good

] Higher absorptivity, especially )
UV Absorption o Lower absorption
in pigmented systems[1]

Generally considered more
Cytotoxicity Potentially higher cytocompatible at low
concentrations[5]

) ) Widely used in hydrogels for
o Inks, coatings, pigmented ) )
Applications cell encapsulation and tissue
systems[1] ) )
engineering[2]

Troubleshooting
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Problem Possible Cause Suggested Solution

o o ) - Increase UV intensity or
- Insufficient UV light intensity )
_ exposure time- Increase
) or exposure time- Low .
Incomplete or slow gelation o ) Irgacure 369 concentration-
photoinitiator concentration- o
o Perform polymerization in a
Oxygen inhibition ]
nitrogen atmosphere

- High prepolymer

concentration- High - Decrease prepolymer

Brittle hydrogels photoinitiator concentration concentration- Decrease
leading to excessive Irgacure 369 concentration
crosslinking

- Use the lowest effective

- High photoinitiator concentration of Irgacure 369-
Low cell viability concentration- Prolonged UV Minimize UV exposure time-
exposure Thoroughly wash hydrogels

after polymerization

Safety and Handling

Irgacure 369 should be handled in accordance with good industrial hygiene and safety
practices. It is sensitive to visible light and any exposure to sunlight should be avoided. Keep
the container tightly closed and protected from light. For detailed safety information, refer to the
manufacturer's Safety Data Sheet (SDS).[1]

Conclusion

Irgacure 369 is a potent photoinitiator that can be effectively used for the photopolymerization
of hydrogels. Its high efficiency allows for rapid curing, which can be advantageous in various
applications. However, researchers must carefully optimize its concentration and the UV curing
conditions to balance the desired mechanical properties with the need for high cell viability,
particularly in biomedical applications. The information provided in these notes serves as a
starting point for developing robust and reproducible protocols for hydrogel synthesis using
Irgacure 369.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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